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Compound of Interest

Compound Name: Regelidine

Cat. No.: B10819615 Get Quote

Disclaimer: Regelidine is a natural product isolated from the stems of Tripterygium regelii and

is intended for research use only.[1] The toxicological properties of this compound have not

been fully investigated. The following guidelines are based on best practices for handling

potent, uncharacterized chemical compounds and should be adapted to specific laboratory

conditions and risk assessments.

Regelidine is a crystalline powder and requires careful handling to avoid inhalation and skin

contact.[1] It may cause central nervous system effects, skin and eye irritation, and potential

hypersensitivity with repeated exposure.[2]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, all handling of solid Regelidine and its solutions must be performed

within certified engineering controls. The required PPE provides a barrier against accidental

contact.

Table 1: Required Engineering Controls & Personal Protective Equipment (PPE)
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Control/Equipment Standard Rationale

Primary Engineering Control
Certified Chemical Fume Hood

or Glovebox

Prevents inhalation of airborne

particles. All weighing and

solution preparation must

occur here.

Respiratory Protection N95 Respirator or higher[3]

Required for any procedure

outside of a fume hood that

could generate aerosols, or

during spill cleanup.

Eye Protection
Chemical safety goggles with

side shields[4][5]

Protects eyes from splashes

and airborne particles. A face

shield should be worn in

addition to goggles when

handling larger quantities or

during splash-prone activities.

[4][5]

Hand Protection
Double Nitrile Gloves (e.g., two

pairs of nitrile gloves)

Provides a robust barrier

against skin contact. Change

gloves immediately if

contaminated, torn, or after

prolonged use.[5][6]

Body Protection
Disposable, fluid-resistant lab

coat with tight cuffs[3][5]

Protects skin and personal

clothing from contamination.

Must be removed before

leaving the laboratory area.[5]

Foot Protection Closed-toe shoes

Standard laboratory practice to

protect feet from spills and

falling objects.

Safe Handling Protocol: Weighing and Solubilization
This protocol outlines the step-by-step process for safely preparing a stock solution of

Regelidine.
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Experimental Methodology:

Preparation: Before starting, ensure the chemical fume hood is clean and certified. Gather all

necessary equipment, including spatulas, weigh boats, vials, and solvents.

Donning PPE: Put on all required PPE as specified in Table 1, following the correct donning

sequence (gown, mask, eye protection, then gloves).[6]

Weighing:

Perform all weighing operations inside the chemical fume hood.

Use a dedicated, clean spatula and weigh boat.

Carefully transfer the desired amount of Regelidine powder. Avoid creating dust.

Close the primary container immediately after dispensing.

Solubilization:

Place the weigh boat containing the powder into a secondary container (e.g., a beaker).

Add the solvent to the vial that will contain the final solution.

Carefully transfer the powder from the weigh boat into the vial with the solvent.

Rinse the weigh boat with a small amount of solvent and add it to the vial to ensure a

complete transfer.

Cap the vial tightly and mix until the solid is fully dissolved.

Post-Handling:

Wipe down the spatula and any surfaces inside the fume hood with a suitable

decontaminating solution.

Dispose of all contaminated disposables (weigh boat, gloves, wipes) in the designated

hazardous chemical waste container.
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Doff PPE in the correct order to prevent self-contamination (gloves, gown, eye protection,

mask).[6]

Hand Hygiene: Wash hands thoroughly with soap and water after removing PPE.[3]

Emergency Procedures
In the event of an exposure or spill, immediate and correct action is critical.

Table 2: Emergency Response Plan
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Incident Immediate Action Follow-Up

Skin Contact

Immediately remove

contaminated clothing.[2][7]

Wash the affected area with

copious amounts of soap and

water for at least 15 minutes.

[2]

Seek immediate medical

attention. Provide the Safety

Data Sheet (SDS) to the

medical personnel.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

[2]

Seek immediate medical

attention from an

ophthalmologist.[8]

Inhalation
Move the individual to fresh air

immediately.[2][8]

Call for emergency medical

assistance if the person feels

unwell or has difficulty

breathing.[2]

Ingestion

Do NOT induce vomiting.[2] If

the person is conscious, rinse

their mouth with water.[7][8]

Seek immediate medical

attention. Call a poison control

center or physician.[2]

Minor Spill (inside fume hood)

Wearing appropriate PPE,

absorb the spill with an inert

material (e.g., vermiculite,

sand). Collect the material into

a sealed container for

hazardous waste. Clean the

area with a decontaminating

solution.

Report the incident to the

laboratory supervisor.

Major Spill (outside fume hood)

Evacuate the immediate area.

Alert others and restrict

access. Contact the

institution's Environmental

Health & Safety (EHS)

department immediately.

Do not attempt to clean up a

large spill without specialized

training and equipment.
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Disposal Plan
All waste contaminated with Regelidine must be treated as hazardous chemical waste.

Protocol for Waste Disposal:

Solid Waste: Collect all contaminated solid waste, including gloves, weigh boats, paper

towels, and disposable lab coats, in a dedicated, clearly labeled, and sealed hazardous

waste container.[9]

Liquid Waste: Collect all unused solutions and contaminated solvents in a separate, labeled

hazardous waste container suitable for liquids. Do not pour any Regelidine solution down

the drain.[8][10]

Empty Containers: "Empty" containers that held Regelidine powder should be triple-rinsed

with a suitable solvent. The rinsate must be collected as hazardous liquid waste. The rinsed

container can then be disposed of according to institutional policy.

Labeling and Storage: Ensure all waste containers are properly labeled with "Hazardous

Waste," the full chemical name "Regelidine," and the primary hazards. Store waste in a

designated satellite accumulation area until it is collected by EHS personnel.[9]

Regulatory Compliance: All disposal must adhere to federal, state, and local regulations,

such as those from the EPA and RCRA.[11][12]

Visual Workflow for Safe Handling
The following diagram illustrates the critical steps and decision points for the safe handling of

Regelidine, from preparation to final disposal.
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1. Preparation
- Assemble all materials

- Verify fume hood certification

2. Don PPE
- Gown, Mask, Goggles, Double Gloves

3. Weighing (in Fume Hood)
- Use dedicated spatula
- Minimize dust creation

4. Solubilization (in Fume Hood)
- Transfer powder to solvent

- Rinse weigh boat

5. Decontamination
- Clean surfaces and tools

6. Waste Segregation
- Solids, Liquids, Sharps

7. Doff PPE
- Gloves, Gown, Goggles, Mask

8. Hand Hygiene
- Wash hands with soap and water

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Regelidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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